6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H19ClN6S
• Molecular Weight: 386.9 g/mol
• IUPAC Name: 6-(4-chloro-2-methyl-5-propylpyrazol-3-yl)-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H19ClN6S/c1-4-7-13-15(19)16(24(3)22-13)17-23-25-14(20-21-18(25)26-17)10-12-9-6-5-8-11(12)2/h5-6,8-9H,4,7,10H2,1-3H3
• InChI Key: NYILFIRAVQGFJJ-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4C)C

Description

6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has gained considerable attention in scientific research. This compound has shown promising results in various studies, including its use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is complex and not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. This inhibition leads to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and prevent metastasis (the spread of cancer cells to other parts of the body). Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments are its potent anti-cancer properties and its ability to inhibit tumor growth in various types of cancer cells. The limitations of using this compound in lab experiments are its complex synthesis method and its high cost.

Future Directions

There are several future directions for the use of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. One future direction is the development of more efficient and cost-effective synthesis methods. Another future direction is the investigation of the compound's potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to understand the compound's mechanism of action fully and to identify any potential side effects or toxicity.
Conclusion:
In conclusion, 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has shown promising results in various scientific research applications, including its use in the treatment of cancer. The compound's complex synthesis method and high cost are limitations to its use in lab experiments. However, there are several future directions for the use of this compound in scientific research, including the development of more efficient synthesis methods and the investigation of its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis method for 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. The compound is synthesized using a combination of organic chemistry techniques, including condensation, cyclization, and substitution reactions. The synthesis of this compound is a time-consuming and expensive process, but the yield is high, and the purity is excellent.

Scientific Research Applications

6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer properties and can inhibit tumor growth in various types of cancer cells.